Cas no 1269291-64-6 (Ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate)

Ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate is a fluorinated pyrazole derivative with a tert-butyl substituent at the 1-position and an ethyl ester group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the fluorine atom enhances its reactivity and potential for further functionalization, while the tert-butyl group contributes to steric stabilization, improving selectivity in reactions. The ethyl ester moiety offers flexibility for hydrolysis or transesterification, enabling diverse downstream modifications. Its well-defined structure and high purity make it suitable for research applications requiring precise molecular scaffolds. The compound exhibits stability under standard storage conditions, ensuring reliable performance in synthetic workflows.

Ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate structure

1269291-64-6 structure

Product Name:Ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate

CAS No:1269291-64-6

MF:C₁₀H₁₅FN₂O₂

MW:214.236706018448

CID:822765

PubChem ID:53302135

Update Time:2025-07-02

Ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate
- ethyl 1-tert-butyl-5-fluoro-1H-pyrazole-4-carboxylate
- ethyl 1-tert-butyl-5-fluoropyrazole-4-carboxylate
- 1H-Pyrazole-4-carboxylic acid, 1-(1,1-dimethylethyl)-5-fluoro-, ethyl ester
- SCHEMBL25339625
- DB-319310
- DTXSID30693323
- 1269291-64-6
- AKOS015902053
- Ethyl1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate
- Inchi： 1S/C10H15FN2O2/c1-5-15-9(14)7-6-12-13(8(7)11)10(2,3)4/h6H,5H2,1-4H3
- InChI Key： XRLOROKBXLDPFV-UHFFFAOYSA-N
- SMILES： FC1=C(C(=O)OCC)C=NN1C(C)(C)C

Computed Properties

Exact Mass: 214.11175589g/mol
Monoisotopic Mass: 214.11175589g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 44.1Å²

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